Cas no 1000995-49-2 (Chloramultilide D)

Chloramultilide D Properties

Names and Identifiers

• Chloramultilide D
• ((1aR,1bS,2R,2aS,5cR,9aR,10S,10aS,11aR,11bS,11cS,12aS,12bS)-2,2a,10,12a-tetrahydroxy-8-(hydroxymethyl)-1b,5,11b-trimethyl-4,7-dioxo-1,1a,1b,2,2a,4,7,9,9a,10,10a,11,11a,11b,11c,12,12a,12b-octadecahydrocyclopropa[4',5']cyclopenta[1',2':7,8]cyclopropa[4,5]acephenanthryleno[2,1-b:10a,10-b']difuran-10-yl)methyl (E)-2-methylbut-2-enoate
• Henriol B
• [ "" ]
• AKOS032949108
• chloramultilide D
• HY-N3576
• 1000995-49-2
• F92714
• CS-0023872
• CHEMBL1097993
• [(2R,8R,9S,10S,12R,13S,14S,16S,17S,19R,20S,21R,22S)-9,16,21,22-tetrahydroxy-5-(hydroxymethyl)-13,20,25-trimethyl-4,24-dioxo-3,23-dioxanonacyclo[14.10.1.02,6.02,14.08,13.010,12.017,19.020,27.022,26]heptacosa-1(27),5,25-trien-9-yl]methyl (E)-2-methylbut-2-enoate
• (-)-Chloramultilide D
• (-)-Henriol B
• DA-62273
• ChloraMultilide D
• +Expand

• InChIKey： JDNYCIQWGHMSPJ-ANOWQDLRSA-N
• Inchi： InChI=1S/C35H40O11/c1-6-13(2)26(37)44-12-33(42)20-7-17(20)30(4)21(33)9-16-15(11-36)28(39)45-34(16)22(30)10-32(41)19-8-18(19)31(5)25(32)24(34)23-14(3)27(38)46-35(23,43)29(31)40/h6,17-22,29,36,40-43H,7-12H2,1-5H3/b13-6+/t17-,18-,19+,20+,21-,22+,29-,30+,31+,32+,33+,34+,35+/m1/s1
• SMILES： CC=C(C)C(=O)OCC1(C2CC2C3(C1CC4=C(C(=O)OC45C3CC6(C7CC7C8(C6=C5C9=C(C(=O)OC9(C8O)O)C)C)O)CO)C)O

Computed Properties

• Exact Mass: 636.25700
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 636.25706209g/mol
• Heavy Atom Count: 46
• Complexity: 1740
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 180Ų

Experimental Properties

• LogP: 1.12730
• PSA: 180.05000
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),

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